Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate
Overview
Description
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C12H9NO5S and its molecular weight is 279.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Thienopyrimidines : Ethyl 2-amino-4-methyl-5-(4-nitrophenoxy)thiophene-3-carboxylate, a closely related compound, is a versatile precursor for synthesizing novel polyfunctionally substituted thienopyrimidines and related fused systems (Aly & Behalo, 2010).
Production of Mono- and Di-Alkyl Ethers : A study presents a new route to produce high-yield mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids from methyl 3-hydroxythiophene-2-carboxylate (Corral & Lissavetzky, 1984).
Synthesis of o-Dimethylene Thiophene Precursors : A facile synthesis method for 3-substituted methyl 4,6-dihydrothieno[3,4-b]thiophene-carboxylate 5,5-dioxides from 3-(phenylthio)-4-acyl-3-sulfolenes provides stable precursors for o-dimethylene thiophene (Tso, Tsay, & Li, 1995).
Potential in Antiarthritis Agents and Shellac Components : Research demonstrates the potential for creating long-chain esters with remote hydroxyl and carboxyl groups, which are useful for antiarthritis agents, shellac components, and spore germination inhibitors (Yang et al., 2000).
Study on Mutagenic Effects : The study of 3-methyl-4-nitrophenol, a structurally similar compound, reveals its mutagenic effect on mouse somatic cells, indicating potential implications in toxicology (Nehéz et al., 1985).
Chemical Shifts in Substituted Thiophenecarboxylates : Substituted 3-thiophenecarboxylates show significant chemical shifts influenced by various factors such as carbonyl conformation and intramolecular hydrogen bonding (Satonaka, 1983).
Synthesis of Azo-Dyes : A study on the synthesis of azo-dyes based on thiophendiazonium salts demonstrates how the structure of synthesized azo-dyes and the position of the azo-group in the thiophene ring significantly affect their color and light absorption properties (Barabash et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO5S/c1-17-12(14)11-10(6-7-19-11)18-9-4-2-8(3-5-9)13(15)16/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFBDROODMZKCQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)OC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60384570 |
Source
|
| Record name | methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60384570 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
103790-37-0 |
Source
|
| Record name | methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60384570 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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